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Hydrochloride
CAS No.: 74109-19-6
Cat. No.: B126626

Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Foreword

This guide serves as a comprehensive technical resource on N-Methyl-1-pentanamine
Hydrochloride, a key chemical intermediate with significant applications in organic synthesis
and pharmaceutical development. As a Senior Application Scientist, the aim is to provide not
just procedural steps, but a deeper understanding of the causality behind experimental
choices, ensuring both technical accuracy and practical, field-proven insights. This document is
structured to be a self-validating system, with every protocol and piece of data supported by
authoritative sources.

Section 1: Chemical Identity and Properties
CAS Number and Synonyms

e N-Methyl-1-pentanamine Hydrochloride:
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o CAS Number: 74109-19-6[1][2]
o N-Methyl-1-pentanamine (Free Base):
o CAS Number: 25419-06-1[3][4][5]

o Synonyms: N-Methylpentylamine, N-methyl-n-pentylamine, Amylmethylamine, 1-
Pentanamine, N-methyl-[3][4][5][6]

Chemical and Physical Properties

A summary of the key chemical and physical properties of N-Methyl-1-pentanamine and its
hydrochloride salt is presented in the table below.

N-Methyl-1-
N-Methyl-1- .
Property . pentanamine References
pentanamine .
Hydrochloride

Molecular Formula C6H15N C6H16CIN [2][3]

Molecular Weight 101.19 g/mol 137.65 g/mol [2][3]

o White to off-white
Appearance Colorless liquid ) ] [7]
crystalline solid

Boiling Point 116-118 °C Not available [7]
Melting Point -87.87 °C (estimate) Not available [7]
Flash Point 12.77 °C (closed cup) Not available [7]
Density 0.738 g/cm3 at 25 °C Not available [7]

Section 2: Synthesis of N-Methyl-1-pentanamine
Hydrochloride

The synthesis of N-Methyl-1-pentanamine Hydrochloride is typically a two-step process
involving the synthesis of the free base, N-Methyl-1-pentanamine, followed by its conversion to
the hydrochloride salt. A common and efficient method for the synthesis of the free base is
through reductive amination.
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Synthesis of N-Methyl-1-pentanamine via Reductive
Amination

Reductive amination involves the reaction of an aldehyde or ketone with an amine to form an
imine intermediate, which is then reduced to the desired amine.[8] For the synthesis of N-
Methyl-1-pentanamine, pentanal is reacted with methylamine.

¢ Imine Formation:

o In a round-bottom flask equipped with a magnetic stirrer, dissolve pentanal (1.0
equivalent) in a suitable solvent such as methanol or ethanol.

o Add a solution of methylamine (1.1-1.5 equivalents) in the same solvent. If using
methylamine hydrochloride, a non-nucleophilic base like triethylamine (1.1-1.5
equivalents) should be added to liberate the free amine.

o Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the N-
pentylidenemethanamine intermediate. The reaction can be monitored by TLC or GC-MS.

e Reduction:

o To the stirring solution containing the imine, add a reducing agent such as sodium
borohydride (NaBHa4) or sodium triacetoxyborohydride (NaBH(OAC)s) portion-wise to
control any potential exotherm. Sodium cyanoborohydride (NaBHsCN) is also an effective
reducing agent that can selectively reduce the imine in the presence of unreacted
aldehyde.[9]

o Continue to stir the reaction mixture at room temperature for 12-24 hours.
o Work-up and Purification:

o Quench the reaction by the slow addition of water or a dilute acid solution (e.g., 1 M HCI)
to decompose the excess reducing agent.

o Adjust the pH of the solution to basic (pH > 10) with a suitable base (e.g., NaOH) to
ensure the amine is in its free base form.
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o Extract the aqueous layer with an organic solvent such as diethyl ether or ethyl acetate (3

X volume).

o Combine the organic layers, dry over anhydrous sodium sulfate or magnesium sulfate,
filter, and concentrate under reduced pressure to obtain the crude N-Methyl-1-

pentanamine.

o The crude product can be purified by distillation under reduced pressure.
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Caption: General workflow illustrating the use of N-Methyl-1-pentanamine as a building block in
API synthesis.
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Building Block in Medicinal Chemistry

The N-alkyl-pentanamine scaffold is of interest in medicinal chemistry for the development of
new therapeutic agents. For example, derivatives of N-alkyl-2-pentanamine have been
incorporated into the side chains of 4-aminoquinoline-based antimalarial drugs. [10]The pentyl
chain provides appropriate lipophilicity, and the secondary amine allows for further
functionalization to optimize the drug's properties.

Section 5: Safety, Handling, and Storage

Proper handling and storage of N-Methyl-1-pentanamine Hydrochloride are crucial for
laboratory safety.

Hazard Identification

e N-Methyl-1-pentanamine (Free Base): Highly flammable liquid and vapor. Toxic if swallowed.
Causes severe skin burns and eye damage. [7]* N-Methyl-1-pentanamine Hydrochloride:
May be harmful if swallowed. Causes skin and eye irritation.

Handling and Personal Protective Equipment (PPE)

o Handle in a well-ventilated area, preferably in a fume hood.
e Avoid contact with skin, eyes, and clothing.
o Wear appropriate personal protective equipment, including:
o Chemical-resistant gloves (e.g., nitrile)
o Safety goggles or a face shield

o Alab coat

Storage

» Store in a cool, dry, and well-ventilated place. [7]* Keep the container tightly closed.

o Store away from incompatible materials such as strong oxidizing agents. [7]
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Material Compatibility

When selecting storage containers and reaction vessels, it is important to consider material
compatibility. A comprehensive chemical compatibility chart should be consulted. [11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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